Calcium 1-glycerophosphate

• CAS: 1336-00-1
• Synonyms: Calcium Glycerophosphate; Glycerolphosphates; Glycerophosphate, Calcium; Glycerophosphates
• Molecular Formula: C3H7CaO6P
• Molecular Weight: 210.14 g/mol
• SMILES: C(C(COP(=O)([O-])[O-])O)O.[Ca+2]
• InChI: InChI=1S/C3H9O6P.Ca/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• InChIKey: IWIRHXNCFWGFJE-UHFFFAOYSA-L
• Solubility: Soluble

Formulating parenteral nutrition with high calcium and phosphate loads often risks dangerous precipitation. Calcium 1-glycerophosphate (CaGP) solves this with proven superior compatibility versus inorganic phosphate salts. - Enables 6× greater Ca & P retention vs conventional salts in TPN (14.5 vs 2.2 mmol Ca/kg/24 h)[reference:0]. - Stable, high-concentration admixtures at body temperature without precipitation[reference:1]. - Monographed in USP, BP, and EP; FDA GRAS under 21 CFR 184.1201. - Bulk and research quantities available with full analytical documentation.

Calcium 1-Glycerophosphate (CAS 1336-00-1): Technical Specifications and Procurement Baseline

Calcium 1-glycerophosphate (CaGP) is an organic calcium phosphate salt, existing as a mixture of α- and β-isomers . The commercial product is typically a white, hygroscopic powder with the molecular formula C3H7CaO6P and a molecular weight of 210.14 g/mol [1]. It is sparingly soluble in water (approx. 1g in 50mL at 25°C) and practically insoluble in ethanol . It is approved by the FDA as a GRAS food ingredient and is officially monographed in major pharmacopeias (USP, BP, EP) as a source of both calcium and phosphorus [1][2].

• [1] FDA. CFR - Code of Federal Regulations Title 21. 21CFR184.1201. Calcium glycerophosphate. View Source
• [2] British Pharmacopoeia 2025. Calcium Glycerophosphate Monograph. View Source

Why Generic Substitution of Calcium 1-Glycerophosphate is Scientifically Unjustified

Generic substitution of calcium 1-glycerophosphate with other calcium or phosphate salts is scientifically unjustified due to its unique dual-nutrient delivery and superior formulation compatibility. As an organic phosphate ester, it demonstrates significantly higher calcium-phosphorus compatibility in parenteral nutrition admixtures compared to inorganic phosphate salts [1]. This prevents precipitation and allows for higher mineral delivery. Furthermore, its dissolution and absorption profile in biological fluids is distinct from simpler calcium salts like carbonate or citrate [2]. Therefore, assuming functional interchangeability without considering these quantifiable differences in solubility, compatibility, and mineral bioavailability can lead to formulation failure or compromised therapeutic efficacy.

• [1] Hanning RM, Mitchell MK, Atkinson SA. In vitro solubility of calcium glycerophosphate versus conventional mineral salts in pediatric parenteral nutrition solutions. J Pediatr Gastroenterol Nutr. 1989;9(1):67-72. View Source
• [2] Goss SL, Lemons KA, Kerstetter JE, Bogner RH. Determination of calcium salt solubility with changes in pH and P(CO2), simulating varying gastrointestinal environments. J Pharm Pharmacol. 2007;59(11):1485-1492. View Source

Procurement-Relevant Quantitative Evidence for Calcium 1-Glycerophosphate

Superior Calcium-Phosphorus Compatibility in Parenteral Nutrition Admixtures

Calcium glycerophosphate (CaGP) demonstrates significantly greater solubility and compatibility in parenteral nutrition (PN) solutions compared to the conventional combination of calcium gluconate and inorganic phosphate (CG+P). This enhanced compatibility is a key differentiator for preventing precipitation, a critical safety and efficacy parameter in neonatal TPN [1][2].

Evidence Dimension	In vitro solubility/compatibility in pediatric TPN solutions
Target Compound Data	CaGP remained soluble, allowing for higher Ca/P delivery without precipitation.
Comparator Or Baseline	Calcium Gluconate + KH2PO4/K2HPO4 (CG+P)
Quantified Difference	CaGP enabled doubling of Ca and P concentrations in TPN admixtures compared to CG+P under simulated neonatal unit conditions.
Conditions	In vitro conditions mimicking neonatal TPN (varying amino acid concentrations).

Why This Matters

This superior compatibility allows clinicians to formulate stable, high-concentration calcium and phosphorus admixtures, directly addressing the challenge of inadequate mineral delivery in low-birth-weight infants and reducing the risk of catheter occlusion from precipitation.

• [1] Hanning RM, Mitchell MK, Atkinson SA. In vitro solubility of calcium glycerophosphate versus conventional mineral salts in pediatric parenteral nutrition solutions. J Pediatr Gastroenterol Nutr. 1989;9(1):67-72. View Source
• [2] Raupp P, von Kries R, Pfahl HG, Manz F. Glycero- vs glucose-phosphate in parenteral nutrition of premature infants: a comparative in vitro evaluation of calcium/phosphorus compatibility. JPEN J Parenter Enteral Nutr. 1991;15(4):469-473. View Source

Enhanced Zinc Uptake in Fortified Human Milk In Vitro

In an in vitro digestion/Caco-2 cell model of fortified human milk, the addition of calcium glycerophosphate/gluconate uniquely enhanced zinc uptake by Caco-2 cells, a benefit not observed with other calcium salts [1]. This indicates a potential advantage for dual-fortification strategies aimed at improving trace mineral absorption.

Evidence Dimension	Zinc uptake by Caco-2 cells
Target Compound Data	Increased zinc uptake
Comparator Or Baseline	Other calcium salts tested (unspecified) showed no effect on zinc uptake.
Quantified Difference	The addition of calcium glycerophosphate/gluconate increased zinc uptake, while other calcium salts had no effect on calcium or iron uptake.
Conditions	In vitro digestion/Caco-2 cell model using human milk fortified with various calcium salts.

Why This Matters

For procurement of human milk fortifiers or infant formulas, this evidence suggests that calcium glycerophosphate can provide a dual benefit of calcium/phosphorus supplementation while also improving zinc bioavailability, a critical micronutrient for infant growth and immune function.

• [1] Etcheverry P, et al. The Effect of Calcium Salts, Ascorbic Acid and Peptic pH on Calcium, Zinc and Iron Bioavailabilities from Fortified Human Milk using an in vitro Digestion/Caco-2 Cell Model. Int J Vitam Nutr Res. 2005;75(3):171-178. View Source

Comparable Mineral Retention with Superior Formulation Flexibility in TPN

A randomized clinical trial in low-birth-weight infants receiving TPN demonstrated that calcium glycerophosphate (CaGlyP) is as effective as conventional mineral salts (CaGluc+P) in promoting mineral retention [1]. The study found no significant difference in net calcium or phosphorus retention between the two sources. However, the study's conclusion highlights a key differentiator: the greater solubility of CaGlyP permits the formulation of TPN with higher mineral intakes, which may be desirable to meet the high accretion rates of preterm infants [1].

Evidence Dimension	Net mineral retention in low-birth-weight infants
Target Compound Data	CaGlyP: Ca retention = 1.0 ± 0.2 mmol·kg⁻¹·d⁻¹; P retention = 0.8 ± 0.3 mmol·kg⁻¹·d⁻¹
Comparator Or Baseline	CaGluc+P: Ca retention = 1.2 ± 0.2 mmol·kg⁻¹·d⁻¹; P retention = 1.1 ± 0.3 mmol·kg⁻¹·d⁻¹
Quantified Difference	Retention values were statistically similar. The key differentiation is that the more-soluble CaGlyP allows for higher intakes, which are needed to meet intrauterine accretion rates.
Conditions	72-hour mineral balance study in 16 low-birth-weight infants receiving TPN with ~1.5 mmol Ca and P·kg⁻¹·d⁻¹.

Why This Matters

This evidence demonstrates therapeutic equivalence in promoting mineral retention, while underscoring a critical procurement advantage: the higher solubility of CaGlyP provides formulators with greater flexibility to achieve higher mineral delivery in a stable TPN admixture, a necessity in neonatal intensive care.

• [1] Hanning RM, et al. Efficacy of calcium glycerophosphate vs conventional mineral salts for total parenteral nutrition in low-birth-weight infants: a randomized clinical trial. Am J Clin Nutr. 1991;54(5):903-908. View Source

Intermediate In Vitro Solubility Profile in Simulated Intestinal Fluid

The solubility of various calcium compounds in artificial intestinal juice (pH ~6.8) was measured. Calcium glycerophosphate showed intermediate solubility (4.70%), which was higher than inorganic calcium phosphate (4.38%) and calcium carbonate (0.19%), but lower than calcium lactate (14.2%) and calcium citrate (13.9%) [1]. This places CaGP as a moderately soluble organic calcium source.

Evidence Dimension	Solubility in artificial intestinal juice
Target Compound Data	4.70%
Comparator Or Baseline	Ca lactate (14.2%), Ca citrate (13.9%), Ca gluconate (9.33%), Ca phosphate (4.38%), Ca carbonate (0.19%).
Quantified Difference	CaGP is ~24.7-fold more soluble than CaCO3 but ~3-fold less soluble than Ca lactate.
Conditions	In vitro solubility in artificial intestinal juice.

Why This Matters

This quantitative solubility ranking allows formulators to make an evidence-based selection. For applications requiring higher solubility than carbonate or phosphate but without the high acidity of lactate/citrate salts, calcium glycerophosphate offers a distinct, intermediate profile.

• [1] Ohta A, et al. Influence of Saliva Mucin on the Digestibility of Calcium Compounds. J Jpn Soc Nutr Food Sci. 1994;47(6):447-451. View Source

High-Value Procurement Scenarios for Calcium 1-Glycerophosphate Based on Evidence

Neonatal and Pediatric Parenteral Nutrition Formulation

This is the premier application supported by the strongest direct comparative evidence. Calcium 1-glycerophosphate is the preferred source of calcium and phosphorus for total parenteral nutrition (TPN) in low-birth-weight and premature infants. Its proven superior compatibility with calcium in admixtures, compared to inorganic phosphate salts, allows for the formulation of stable, high-concentration solutions [1][2]. This directly addresses the clinical challenge of delivering adequate minerals for bone mineralization without risking dangerous precipitation in intravenous lines. A randomized trial confirms its efficacy in promoting mineral retention is equivalent to conventional salts, while its higher solubility offers formulators a critical advantage for achieving therapeutic targets [3].

Advanced Infant Formula and Human Milk Fortifier Development

For companies developing premium infant formulas or human milk fortifiers, calcium 1-glycerophosphate offers a differentiated ingredient. In vitro evidence demonstrates that beyond supplying calcium and phosphorus, it uniquely enhances the uptake of zinc by intestinal cells, a benefit not seen with other common calcium salts [4]. This positions it as a dual-functional ingredient that can improve both macromineral and trace mineral status in a single formulation, providing a scientifically backed marketing claim for enhanced nutritional bioavailability.

Prevention and Treatment of Oral Inflammation and Xerostomia

Recent patent filings and literature highlight the use of calcium glycerophosphate in liquid oral rinse formulations for treating oral inflammation, mucositis, and xerostomia (dry mouth) [5]. The rationale is that it provides a supersaturated source of calcium and phosphate ions, mimicking the protective and remineralizing components of natural saliva. Its ability to form stable, high-ionic-strength solutions without precipitation is a key technical advantage in this application, differentiating it from less soluble calcium salts which would be unsuitable for a liquid rinse format.

High-Purity Calcium and Phosphorus Standard in Pharmaceutical Analysis

Calcium 1-glycerophosphate is a characterized reference standard used for analytical method development, validation, and traceability against compendial standards (e.g., USP, EP) [6]. Procuring a well-characterized, high-purity batch is essential for pharmaceutical quality control laboratories to ensure accurate quantification and impurity profiling of calcium glycerophosphate in finished drug products or dietary supplements. This is a niche, high-value application where chemical identity and purity are paramount.

• [1] Hanning RM, Mitchell MK, Atkinson SA. In vitro solubility of calcium glycerophosphate versus conventional mineral salts in pediatric parenteral nutrition solutions. J Pediatr Gastroenterol Nutr. 1989;9(1):67-72. View Source
• [2] Raupp P, von Kries R, Pfahl HG, Manz F. Glycero- vs glucose-phosphate in parenteral nutrition of premature infants: a comparative in vitro evaluation of calcium/phosphorus compatibility. JPEN J Parenter Enteral Nutr. 1991;15(4):469-473. View Source
• [3] Hanning RM, et al. Efficacy of calcium glycerophosphate vs conventional mineral salts for total parenteral nutrition in low-birth-weight infants: a randomized clinical trial. Am J Clin Nutr. 1991;54(5):903-908. View Source
• [4] Etcheverry P, et al. The Effect of Calcium Salts, Ascorbic Acid and Peptic pH on Calcium, Zinc and Iron Bioavailabilities from Fortified Human Milk using an in vitro Digestion/Caco-2 Cell Model. Int J Vitam Nutr Res. 2005;75(3):171-178. View Source
• [5] Weldon B, et al. FORMULATIONS OF CALCIUM AND PHOSPHATE FOR ORAL INFLAMMATION. US Patent Application 2023/0241102 A1. August 3, 2023. View Source
• [6] Axios Research. Calcium Glycerophosphate Reference Standard. View Source